Cas no 886937-38-8 (methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate)

• Product Name: methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate
• CAS No: 886937-38-8
• MF: C₁₄H₁₅FN₄O₃S₂
• MW: 370.422303438187
• CID: 5483635
• Update Time: 2025-06-15

methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]butanoate
• methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate

• Inchi： 1S/C14H15FN4O3S2/c1-3-10(11(20)22-2)23-14-19-18-13(24-14)17-12(21)16-9-6-4-8(15)5-7-9/h4-7,10H,3H2,1-2H3,(H2,16,17,18,21)
• InChI Key： TVVNVOFHSJPXLA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1=NN=C(NC(=O)NC2=CC=C(F)C=C2)S1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate

Methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate: A Comprehensive Overview

Methyl 2-(5-{4-fluorophenylcarbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate (CAS no. 886937-38-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions.

The molecular architecture of methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a thiadiazole ring system, a feature common in many bioactive molecules, suggests potential interactions with biological targets. Specifically, the 1,3,4-thiadiazole moiety is known for its role in various pharmacological activities, including anti-inflammatory and antimicrobial effects.

Furthermore, the compound features a 4-fluorophenyl group, which is often incorporated into pharmaceuticals to enhance metabolic stability and binding affinity. The fluorine atom's electronegativity can influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity. This makes methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as kinase inhibition and antioxidant effects. The carbamoylamino group in the structure of methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate further enhances its potential as a pharmacological agent by providing additional sites for interaction with biological targets.

The sulfanylbutanoate moiety adds another layer of complexity to the molecule, contributing to its solubility and bioavailability. This functional group is particularly interesting because it can participate in hydrogen bonding interactions, which are crucial for the binding of drugs to their receptors. Such interactions are essential for the efficacy of therapeutic agents and make methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate a compelling subject for further research.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in drug design. The unique combination of functional groups in methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate makes it an ideal candidate for SAR studies. By systematically modifying various parts of the molecule, researchers can gain insights into how different structural features influence biological activity.

One particularly exciting area of research involves the use of computational methods to predict the biological activity of novel compounds. These methods have become increasingly sophisticated in recent years and can provide valuable insights into how molecules will interact with biological targets. In the case of methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate, computational studies have suggested potential applications in treating various diseases by targeting specific enzymes or receptors.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce such molecules with high purity and yield. Techniques such as multi-step organic synthesis and catalytic processes have been employed to construct the desired molecular framework efficiently.

In conclusion, methyl 2-(5-{(4-fluorophenyl)carbamoylamino}-1,3,4-thiadiazol-2-yl)sulfanylbutanoate (CAS no. 886937-38-8) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and functional groups make it an attractive candidate for further research in drug development. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play a crucial role in the discovery and development of new therapeutic agents.